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Compound of Interest

Compound Name: Boc-D-Ala-NH2

CAS No.: 78981-25-6

Cat. No.: B1277237

Get Quote

Introduction

N-tert-butoxycarbonyl-D-alaninamide (Boc-D-Ala-NH2) is a protected amino acid derivative

that serves as a valuable building block in synthetic organic chemistry, particularly in the

construction of peptides and peptidomimetics for drug discovery and development. The tert-

butoxycarbonyl (Boc) protecting group offers stability under a range of reaction conditions and

can be readily removed under mild acidic conditions, making it a cornerstone of modern

peptide synthesis. Accurate spectroscopic characterization is paramount to ensure the identity,

purity, and structural integrity of Boc-D-Ala-NH2 before its use in further synthetic steps.

This technical guide provides a comprehensive overview of the expected spectroscopic data

for Boc-D-Ala-NH2, including Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass

Spectrometry (MS) data. While direct experimental spectra for this specific compound are not

widely available in the public domain, this guide compiles predicted data based on the analysis

of closely related analogs and fundamental spectroscopic principles. Detailed experimental

protocols for acquiring this data are also presented, along with a logical workflow for the

complete spectroscopic characterization of the molecule.
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Molecular Properties
Property Value

Chemical Name tert-butyl N-[(1R)-1-carbamoylethyl]carbamate

Synonyms N-Boc-D-alaninamide, Boc-D-Ala-NH2

CAS Number 78981-25-6[1][2]

Molecular Formula C8H16N2O3[1][3]

Molecular Weight 188.22 g/mol [1][3]

Spectroscopic Data (Predicted)
The following tables summarize the predicted spectroscopic data for Boc-D-Ala-NH2. These

predictions are derived from the known spectral data of analogous compounds, such as Boc-D-

Ala-OH, Boc-L-Ala-NH2, and other N-Boc protected amino acids, in conjunction with

established principles of spectroscopic interpretation.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Table 1: Predicted ¹H NMR Spectral Data for Boc-D-Ala-NH2 (in CDCl₃)

Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

~ 5.5 - 7.0 br s 2H -C(O)NH₂

~ 5.0 - 5.5 br s 1H -NH-Boc

~ 4.0 - 4.3 m 1H α-CH

~ 1.45 s 9H -C(CH₃)₃ (Boc)

~ 1.35 d 3H β-CH₃

Predicted based on general chemical shifts for Boc-protected amino acids and related amides.

Table 2: Predicted ¹³C NMR Spectral Data for Boc-D-Ala-NH2 (in CDCl₃)
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Chemical Shift (δ, ppm) Assignment

~ 175 -C(O)NH₂

~ 155 -NH-C(O)O- (Boc)

~ 80 -C(CH₃)₃ (Boc)

~ 50 α-CH

~ 28 -C(CH₃)₃ (Boc)

~ 18 β-CH₃

Predicted based on ¹³C NMR data for Boc-Ala-NH2 mentioned in PubChem and data for

analogous compounds.[4]

Infrared (IR) Spectroscopy
Table 3: Predicted Key IR Absorption Bands for Boc-D-Ala-NH2

Wavenumber (cm⁻¹) Intensity Assignment

~ 3400 - 3100 Strong, Broad
N-H stretching (amide and

carbamate)

~ 2980 - 2850 Medium-Strong C-H stretching (aliphatic)

~ 1680 Strong C=O stretching (Amide I)

~ 1640 Strong
C=O stretching (Boc

carbamate)

~ 1520 Strong N-H bending (Amide II)

Predicted based on typical IR absorption frequencies for primary amides and Boc-protected

amines.

Mass Spectrometry (MS)
Table 4: Predicted Mass Spectrometry Data for Boc-D-Ala-NH2
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m/z Ion

189.12 [M+H]⁺

211.10 [M+Na]⁺

133.08 [M+H - C₄H₈]⁺ (loss of isobutylene)

89.07 [M+H - Boc]⁺

Calculated based on the molecular formula C8H16N2O3.[4]

Experimental Protocols
The following are generalized experimental protocols for the spectroscopic analysis of Boc-D-
Ala-NH2. Instrument parameters may require optimization.

NMR Spectroscopy
Sample Preparation: Dissolve 5-10 mg of Boc-D-Ala-NH2 in approximately 0.6 mL of a

suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in an NMR tube.

¹H NMR Acquisition:

Use a standard proton NMR pulse sequence.

Acquire a sufficient number of scans (e.g., 16-64) to achieve a good signal-to-noise ratio.

Set the spectral width to encompass all expected proton signals (e.g., 0-10 ppm).

Use a relaxation delay of 1-2 seconds.

¹³C NMR Acquisition:

Use a proton-decoupled carbon-13 pulse sequence.

A higher number of scans (e.g., 1024 or more) will be necessary due to the low natural

abundance of ¹³C.

Set the spectral width to cover all expected carbon signals (e.g., 0-180 ppm).
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Use a relaxation delay of 2-5 seconds.

Data Processing: Process the raw data using appropriate software. This includes Fourier

transformation, phase correction, baseline correction, and referencing the spectra to the

residual solvent peak.

Infrared (IR) Spectroscopy
Sample Preparation:

Attenuated Total Reflectance (ATR): Place a small amount of the solid sample directly on

the ATR crystal.

KBr Pellet: Grind a small amount of the sample with dry potassium bromide (KBr) and

press into a thin, transparent pellet.

Data Acquisition:

Record the spectrum over the mid-IR range (typically 4000-400 cm⁻¹).

Collect a background spectrum of the empty sample compartment or pure KBr pellet.

Acquire the sample spectrum and ratio it against the background to obtain the absorbance

or transmittance spectrum.

Mass Spectrometry (MS)
Sample Preparation: Prepare a dilute solution of the sample in a suitable solvent (e.g.,

methanol, acetonitrile).

Instrumentation: Use an electrospray ionization (ESI) mass spectrometer.

Data Acquisition:

Infuse the sample solution into the ESI source.

Acquire the mass spectrum in positive ion mode.

Scan a mass range appropriate for the expected ions (e.g., m/z 50-500).
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Workflow for Spectroscopic Characterization
The following diagram illustrates a logical workflow for the comprehensive spectroscopic

analysis of a synthesized compound like Boc-D-Ala-NH2.

Synthesis and Purification

Spectroscopic Analysis

Data Interpretation and Structure Confirmation

Synthesis of Boc-D-Ala-NH2

Purification (e.g., Chromatography, Recrystallization)

Sample Preparation for Spectroscopy

NMR (1H, 13C, COSY, HSQC) IR Spectroscopy Mass Spectrometry (ESI-MS)

Data Analysis and Peak Assignment

Structure Confirmation

Click to download full resolution via product page

Caption: Workflow for the spectroscopic characterization of Boc-D-Ala-NH2.
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This comprehensive approach, combining multiple spectroscopic techniques, is essential for

the unambiguous structural elucidation and purity assessment of Boc-D-Ala-NH2, ensuring its

suitability for downstream applications in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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